Cas no 62856-02-4 (Glutamic acid, 1-dodecyl ester, hydrochloride)
62856-02-4 structure
Product Name:Glutamic acid, 1-dodecyl ester, hydrochloride
CAS No:62856-02-4
MF:C17H34ClNO4
MW:351.909164905548
CID:429849
PubChem ID:71382230
Update Time:2025-04-19
Glutamic acid, 1-dodecyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Glutamic acid, 1-dodecyl ester, hydrochloride
- (4S)-4-amino-5-dodecoxy-5-oxopentanoic acid,hydrochloride
- DTXSID80804624
- (4S)-4-Amino-5-(dodecyloxy)-5-oxopentanoic acid--hydrogen chloride (1/1) (non-preferred name)
- 62856-02-4
-
- Inchi: 1S/C17H33NO4.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-22-17(21)15(18)12-13-16(19)20;/h15H,2-14,18H2,1H3,(H,19,20);1H/t15-;/m0./s1
- InChI Key: OEDGRMPWUYPKJY-RSAXXLAASA-N
- SMILES: Cl.O(C([C@H](CCC(=O)O)N)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 351.21782
- Monoisotopic Mass: 351.2176363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 294
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
Glutamic acid, 1-dodecyl ester, hydrochloride Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
62856-02-4 (Glutamic acid, 1-dodecyl ester, hydrochloride) Related Products
- 2743-60-4((S)-Ethyl 2-amino-4-methylpentanoate)
- 394735-17-2(Ethyl 2-amino-3-cyclobutylpropanoate)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk